N-(4-ethylphenyl)-2-[1-(2-hydroxyethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[1-(2-hydroxyethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C17H19N5O3/c1-2-12-3-5-13(6-4-12)20-15(24)10-21-11-18-16-14(17(21)25)9-19-22(16)7-8-23/h3-6,9,11,23H,2,7-8,10H2,1H3,(H,20,24)
• InChI Key: FMVAXXZKLZRFPR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)C=NN3CCO
• Molecular Formula: C17H19N5O3
• Molecular Weight: 341.4 g/mol

Description

The compound “N-(4-ethylphenyl)-2-[1-(2-hydroxyethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide” is a pyrazolo[3,4-d]pyrimidine derivative. Pyrazolo[3,4-d]pyrimidines are a class of compounds that have been studied for their potential biological activities.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Pyrazole-acetamide derivatives, closely related to the structure you're interested in, have been synthesized and characterized, leading to the development of novel Co(II) and Cu(II) coordination complexes. These complexes exhibit significant antioxidant activity, showcasing the potential for these compounds in therapeutic applications related to oxidative stress (Chkirate et al., 2019).

Anticancer Activity

Another study focused on the synthesis of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives. These compounds were tested for their anticancer activity against 60 cancer cell lines, with one compound showing appreciable cancer cell growth inhibition. This highlights the potential of pyrazolo[3,4-d]pyrimidin derivatives as anticancer agents (Al-Sanea et al., 2020).

Radioligands for Imaging

The radiolabeling and synthesis of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides for imaging the translocator protein (18 kDa) with PET scans is another significant application. These compounds, including DPA-714, offer promising tools for in vivo imaging of neuroinflammation and potentially other neurological conditions (Dollé et al., 2008).

Synthesis and Chemical Transformations

Research into the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition has been documented. These studies contribute to the advancement of organic synthesis techniques and the development of new chemical entities with potential pharmaceutical applications (Rahmouni et al., 2014).

Insecticidal Activity

Furthermore, certain derivatives, like 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, have served as precursors for synthesizing various heterocycles. These compounds have been assessed for their insecticidal activity against pests like the cotton leafworm, indicating the potential of these chemicals in agricultural applications (Fadda et al., 2017).

Future Directions

The study of pyrazolo[3,4-d]pyrimidines and their derivatives is a promising area of research, particularly in the development of new pharmaceuticals. Further studies could explore the synthesis, properties, and potential applications of this specific compound.